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viscumneoside IV viscumneoside IV
Brand Name: Vulcanchem
CAS No.: 119725-29-0
VCID: VC0038075
InChI: InChI=1S/C29H32O16/c1-29(39,9-19(32)33)10-20(34)42-11-18-22(35)24(37)25(38)28(44-18)45-27-23(36)21-15(31)7-13(40-2)8-17(21)43-26(27)12-4-5-14(30)16(6-12)41-3/h4-8,18,22,24-25,28,30-31,35,37-39H,9-11H2,1-3H3,(H,32,33)/t18-,22-,24+,25-,28+,29?/m1/s1
SMILES: CC(CC(=O)O)(CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC(=C(C=C4)O)OC)O)O)O)O
Molecular Formula: C29H32O16
Molecular Weight: 636.6 g/mol

viscumneoside IV

CAS No.: 119725-29-0

Main Products

VCID: VC0038075

Molecular Formula: C29H32O16

Molecular Weight: 636.6 g/mol

viscumneoside IV - 119725-29-0

CAS No. 119725-29-0
Product Name viscumneoside IV
Molecular Formula C29H32O16
Molecular Weight 636.6 g/mol
IUPAC Name 3-hydroxy-3-methyl-5-oxo-5-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4-oxochromen-3-yl]oxyoxan-2-yl]methoxy]pentanoic acid
Standard InChI InChI=1S/C29H32O16/c1-29(39,9-19(32)33)10-20(34)42-11-18-22(35)24(37)25(38)28(44-18)45-27-23(36)21-15(31)7-13(40-2)8-17(21)43-26(27)12-4-5-14(30)16(6-12)41-3/h4-8,18,22,24-25,28,30-31,35,37-39H,9-11H2,1-3H3,(H,32,33)/t18-,22-,24+,25-,28+,29?/m1/s1
Standard InChIKey ZPMHWGODKDJELN-IFZGUCFQSA-N
Isomeric SMILES CC(CC(=O)O)(CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC(=C(C=C4)O)OC)O)O)O)O
SMILES CC(CC(=O)O)(CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC(=C(C=C4)O)OC)O)O)O)O
Canonical SMILES CC(CC(=O)O)(CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC(=C(C=C4)O)OC)O)O)O)O
Synonyms hamnazin-3-O-(6''-hydroxymethylglutaryl)glucoside
viscumneoside IV
PubChem Compound 5492426
Last Modified Nov 11 2021
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